Cas no 1361586-85-7 (2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine
• CAS No: 1361586-85-7
• MF: C₁₈H₅Cl₇F₃N
• MW: 540.405208349228
• CID: 4968555
• Update Time: 2025-06-03

2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C18H5Cl7F3N/c19-6-1-9(21)14(10(22)2-6)8-5-13(18(26,27)28)29-17(16(8)25)15-11(23)3-7(20)4-12(15)24/h1-5H
• InChI Key： ZBOLQNHMIHZZAI-UHFFFAOYSA-N
• SMILES： ClC1C(C2C(=CC(=CC=2Cl)Cl)Cl)=NC(C(F)(F)F)=CC=1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 544
• XLogP3: 9.5
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS: 1361586-85-7)

The compound 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS: 1361586-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features and functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of multiple chlorine atoms and a trifluoromethyl group in its structure contributes to its distinctive chemical reactivity and biological activity, making it a subject of intense investigation.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine. Researchers have reported improved methodologies for its synthesis, emphasizing yield enhancement and purity control. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and to characterize its physicochemical properties. These efforts are critical for ensuring the reproducibility and scalability of its production, which is essential for further applications in industrial and academic settings.

In the realm of pharmaceutical research, preliminary investigations have explored the biological activity of 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine. Its potential as an inhibitor of specific enzymatic pathways has been highlighted, with particular interest in its role in modulating inflammatory responses and oxidative stress. In vitro studies have demonstrated its efficacy in targeting key proteins involved in these processes, suggesting its utility as a lead compound for the development of novel therapeutics. However, further in vivo studies are required to validate these findings and to assess the compound's pharmacokinetics and safety profile.

Beyond its pharmaceutical applications, 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine has also been investigated for its use in agrochemicals. Its structural attributes make it a candidate for the development of new pesticides and herbicides, with studies indicating its effectiveness against a range of agricultural pests. The compound's mode of action appears to involve disruption of metabolic pathways in target organisms, although detailed mechanistic studies are still ongoing. Regulatory considerations and environmental impact assessments will be crucial in determining its suitability for widespread agricultural use.

In conclusion, 2,4-Bis(2,4,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS: 1361586-85-7) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Continued efforts to refine its synthesis, elucidate its biological mechanisms, and explore its potential in various fields will be essential for unlocking its full potential. Future research should prioritize comprehensive toxicity studies and the development of derivatives with enhanced activity and selectivity, paving the way for its successful translation into practical applications.